Cas no 5449-71-8 (Methyl 2-(4-methoxybenzoyl)benzoate)

• Product Name: Methyl 2-(4-methoxybenzoyl)benzoate
• CAS No: 5449-71-8
• MF: C₁₆H₁₄O₄
• MW: 270.279964923859
• CID: 941581
• PubChem ID: 226207
• Update Time: 2025-04-19

Methyl 2-(4-methoxybenzoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(4-methoxybenzoyl)benzoate
• 2-(4-Methoxybenzoyl)benzoesaeuremethylester
• 2-(4-Methoxy-benzoyl)-benzoesaeure-methylester
• 2-(4-methoxy-benzoyl)-benzoic acid methyl ester
• 2-< 4-Methoxy-benzoyl> -benzoesaeure-methylester
• 2-Anisoyl-benzoesaeure-methylester
• AC1L5ELH
• AC1Q5ZKY
• AG-F-89291
• AR-1J4398
• CTK5A1304
• methyl-o-(p-methoxybenzoyl)benzoate
• NSC16419
• A834215
• YTKXRRYDKPVZEL-UHFFFAOYSA-N
• NSC-16419
• DS-011399
• SCHEMBL11842420
• 5449-71-8
• DTXSID70280332
• methyl 2-(4-methoxyphenyl)carbonylbenzoate
• 2-[(4-methoxyphenyl)-oxomethyl]benzoic acid methyl ester

• Inchi： 1S/C16H14O4/c1-19-12-9-7-11(8-10-12)15(17)13-5-3-4-6-14(13)16(18)20-2/h3-10H,1-2H3
• InChI Key： YTKXRRYDKPVZEL-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C(C1C=CC=CC=1C(=O)OC)=O

Computed Properties

• Exact Mass: 270.08922
• Monoisotopic Mass: 270.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.177
• Boiling Point: 396.6°C at 760 mmHg
• Flash Point: 175.3°C
• Refractive Index: 1.562
• PSA: 52.6
• LogP: 2.71280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones